WEHI-345 analog
WEHI-345 analog
WEHI-345 (analog) is a Src inhibitor, extracted from patent WO/2012003544A1, compound example 71.Target:SrcWEHI-345 (analog) is a protein kinase inhibitor. A family of proto-oncogenic TPKs referred to herein as SFKs (Src family kinases) have provided researchers with a better understanding of the mechanism of cancer as a disease state where normally healthy cellular signalling is disrupted.
Brand Name:
Vulcanchem
CAS No.:
1354825-62-9
VCID:
VC0002658
InChI:
InChI=1S/C23H25N7O/c1-14-7-9-16(10-8-14)19-17-20(24)27-13-28-21(17)30(29-19)23(3,4)12-26-22(31)18-15(2)6-5-11-25-18/h5-11,13H,12H2,1-4H3,(H,26,31)(H2,24,27,28)
SMILES:
CC1=CC=C(C=C1)C2=NN(C3=C2C(=NC=N3)N)C(C)(C)CNC(=O)C4=C(C=CC=N4)C
Molecular Formula:
C23H25N7O
Molecular Weight:
415.501
WEHI-345 analog
CAS No.: 1354825-62-9
Inhibitors
VCID: VC0002658
Molecular Formula: C23H25N7O
Molecular Weight: 415.501
| CAS No. | 1354825-62-9 |
|---|---|
| Product Name | WEHI-345 analog |
| Molecular Formula | C23H25N7O |
| Molecular Weight | 415.501 |
| IUPAC Name | N-[2-[4-amino-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]-2-methylpropyl]-3-methylpyridine-2-carboxamide |
| Standard InChI | InChI=1S/C23H25N7O/c1-14-7-9-16(10-8-14)19-17-20(24)27-13-28-21(17)30(29-19)23(3,4)12-26-22(31)18-15(2)6-5-11-25-18/h5-11,13H,12H2,1-4H3,(H,26,31)(H2,24,27,28) |
| Standard InChIKey | ZCZGSEXBXXYQQC-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2=NN(C3=C2C(=NC=N3)N)C(C)(C)CNC(=O)C4=C(C=CC=N4)C |
| Description | WEHI-345 (analog) is a Src inhibitor, extracted from patent WO/2012003544A1, compound example 71.Target:SrcWEHI-345 (analog) is a protein kinase inhibitor. A family of proto-oncogenic TPKs referred to herein as SFKs (Src family kinases) have provided researchers with a better understanding of the mechanism of cancer as a disease state where normally healthy cellular signalling is disrupted. |
| Reference | [1]. Jonathan Bayldon Baell, et al. Protein kinase inhibitors and methods of treatment. WO2012003544A1. |
| Last Modified | Aug 20 2021 |
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